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Compound of Interest

Compound Name: Boc-His-OMe

Cat. No.: B558408

Essential Safety and Handling Guide for Boc-
His-OMe

For researchers and scientists in drug development, the proper handling of chemical reagents
like N-a-t-Butoxycarbonyl-L-histidine methyl ester (Boc-His-OMe) is fundamental to ensuring
laboratory safety and procedural integrity. This guide provides immediate, essential safety and
logistical information, including detailed operational and disposal plans for Boc-His-OMe (CAS
No. 2488-14-4).

While some safety data sheets (SDS) indicate that Boc-His-OMe is not classified as a
hazardous substance under OSHA's Hazard Communication Standard, it is prudent to handle it
with care to mitigate any potential risks.[1] Conflicting information exists for similar di-protected
compounds, which are listed with potential hazards including carcinogenicity, mutagenicity, and
skin and eye irritation.[2] Therefore, a cautious approach is recommended.

Hazard Summary & Quantitative Data

Although specific occupational exposure limits for Boc-His-OMe have not been established, it
is advisable to minimize exposure.[2] The following table summarizes key data for this
compound.
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Property Value Source(s)
Molecular Formula C12H19N304 [3]
Molecular Weight 269.30 g/mol [3114]

Physical Form

Solid, white to off-white powder

[4]

CAS Number

2488-14-4

[11(31[5]

Storage Temperature

Store in a cool, dry place.
Some sources recommend O-
8°C.

[2](6]

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE should be worn when handling Boc-His-OMe:

Category

Requirement

Rationale

Eye Protection

Chemical safety goggles or
glasses conforming to EN 166
(EU) or NIOSH (US).

To prevent eye irritation from

potential dust particles.[7][8]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Gloves must be

inspected prior to use.

To prevent skin contact and
potential irritation.[1][7][8]

Respiratory Protection

Use in a well-ventilated area. If
dust is generated or exposure

limits are exceeded, a NIOSH-
approved respirator is

recommended.

To avoid inhalation of dust
which may cause respiratory
tract irritation.[8][9]

Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.[8]

Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.[8]
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Operational Plan: Step-by-Step Handling
Procedures

All work with Boc-His-OMe should be conducted in a designated area, such as a chemical
fume hood, to minimize inhalation exposure.[2]

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1]
o Segregate from incompatible materials, particularly strong oxidizing agents.[8][9]
2. Handling and Use:

e Ensure adequate ventilation.[1]

e Avoid the formation of dust and aerosols.[7]

o Weigh the compound in a ventilated enclosure.

e Use non-sparking tools.[7]

» Avoid contact with skin, eyes, and clothing.[1]

e Avoid ingestion and inhalation.[1]

3. First-Aid Measures:

« If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor.[7]

» Following skin contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[7]

o Following eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[1]
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« If ingested: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1]

Disposal Plan

The primary method for the disposal of Boc-His-OMe waste is through a licensed and
reputable chemical waste disposal company.[2] Under no circumstances should this chemical
be disposed of in the general trash or poured down the drain.[8]

1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with Boc-His-OMe, including residual
product, gloves, weighing papers, and disposable labware, in a dedicated, leak-proof, and
clearly labeled hazardous waste container.[2][8]

Ligquid Waste: Solutions containing Boc-His-OMe should be collected in a separate, sealed,
and appropriately labeled hazardous waste container. Do not mix with other solvent waste
streams unless permitted by your institution's environmental health and safety (EHS) office.

[2]
. Storage of Waste:
Store waste containers in a designated satellite accumulation area within the laboratory.[2]
Ensure containers are tightly sealed to prevent leaks or spills.[2]
Segregate from incompatible materials.[2]
. Final Disposal:

Arrange for the pickup of the hazardous waste container with your institution's EHS office or
their designated licensed chemical waste disposal contractor.[8]

The final disposal will likely involve incineration at a permitted facility to ensure the complete
destruction of the compound.[8]

Experimental Workflow
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The following diagram illustrates the standard workflow for handling Boc-His-OMe in a

laboratory setting.

Boc-His-OMe Handling Workflow

Preparation

Don Personal Protective
Equipment (PPE)

'

Prepare Designated
Work Area (Fume Hood)

Proceed to handling

Hangling

Weigh Boc-His-OMe

'

Perform Experiment

After experiment completion

Cleanup & Disposal

Segregate Solid & Liquid Waste

'

Label and Seal
Waste Containers

'

Store Waste in Designated Area

'

Arrange for Professional Disposal
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Caption: Workflow for the safe handling and disposal of Boc-His-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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